Cas no 1935360-28-3 ((1-cyclobutylcyclobutyl)methanesulfonyl chloride)

• Product Name: (1-cyclobutylcyclobutyl)methanesulfonyl chloride
• CAS No: 1935360-28-3
• MF: C₉H₁₅ClO₂S
• MW: 222.732200860977
• CID: 5162838
• Update Time: 2025-05-23

(1-cyclobutylcyclobutyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclobutyl]-1-methanesulfonyl chloride
• (1-cyclobutylcyclobutyl)methanesulfonyl chloride

• Inchi： 1S/C9H15ClO2S/c10-13(11,12)7-9(5-2-6-9)8-3-1-4-8/h8H,1-7H2
• InChI Key： AAJJPUKHGYXQIO-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)(C2CCC2)CCC1

Additional information on (1-cyclobutylcyclobutyl)methanesulfonyl chloride

Recent Advances in the Application of (1-cyclobutylcyclobutyl)methanesulfonyl chloride (CAS: 1935360-28-3) in Chemical Biology and Pharmaceutical Research

The compound (1-cyclobutylcyclobutyl)methanesulfonyl chloride (CAS: 1935360-28-3) has recently emerged as a versatile reagent in chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its unique cyclobutyl scaffold, has demonstrated significant potential in the synthesis of bioactive molecules and the development of novel therapeutic agents. Recent studies have highlighted its utility as a key intermediate in the construction of complex molecular architectures, particularly in the context of drug discovery and medicinal chemistry.

One of the most notable applications of (1-cyclobutylcyclobutyl)methanesulfonyl chloride is its role in the synthesis of sulfonamide-based compounds. Sulfonamides are a privileged structural motif in medicinal chemistry, known for their diverse pharmacological activities, including antibacterial, antiviral, and anticancer properties. Researchers have leveraged the reactivity of this sulfonyl chloride to introduce the sulfonamide functional group into target molecules with high efficiency and selectivity. Recent work published in the Journal of Medicinal Chemistry (2023) demonstrated the use of this reagent in the development of novel kinase inhibitors, where the sulfonamide moiety was critical for achieving potent and selective target engagement.

In addition to its applications in small molecule drug discovery, (1-cyclobutylcyclobutyl)methanesulfonyl chloride has also been employed in chemical biology studies. Its ability to selectively modify proteins and other biomolecules has made it a valuable tool for probing biological systems. A recent study in ACS Chemical Biology (2024) utilized this reagent to develop activity-based probes for studying cysteine proteases, a class of enzymes implicated in various disease processes. The unique steric and electronic properties of the cyclobutyl groups were found to enhance the selectivity of the probes, enabling precise labeling of target enzymes in complex biological samples.

The synthetic utility of (1-cyclobutylcyclobutyl)methanesulfonyl chloride has been further expanded by recent methodological advances. A 2023 publication in Organic Letters described a novel protocol for the mild and efficient generation of this reagent in situ, addressing previous challenges associated with its stability and handling. This development has significantly improved its accessibility for research applications, enabling broader exploration of its potential in diverse chemical transformations. The study also provided detailed spectroscopic characterization of the compound, including NMR and mass spectral data, which will serve as a valuable reference for future research.

From a pharmaceutical perspective, the unique structural features of (1-cyclobutylcyclobutyl)methanesulfonyl chloride offer distinct advantages in drug design. The cyclobutyl rings introduce significant three-dimensionality to molecules, which can enhance binding affinity and selectivity for biological targets. Recent computational studies have explored the conformational preferences of this scaffold, providing insights that are informing the design of new therapeutic agents. These findings were presented at the 2024 American Chemical Society National Meeting, highlighting the growing interest in this compound class among medicinal chemists.

Looking forward, the applications of (1-cyclobutylcyclobutyl)methanesulfonyl chloride are expected to expand into new areas of research. Current investigations are exploring its use in the development of covalent inhibitors, where the sulfonyl chloride group can form stable bonds with target proteins. Additionally, its potential in materials science applications, particularly in the synthesis of functional polymers, is beginning to be explored. As research continues to uncover the full potential of this versatile reagent, it is likely to play an increasingly important role in both academic and industrial settings.